1,1,3-Trimethoxy-3-methylbutane

• CAS No.: 73452-12-7
• Molecular Formula: C8H18O3
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 1,1,3-trimethoxy-3-methylbutane
• InChI: InChI=1S/C8H18O3/c1-8(2,11-5)6-7(9-3)10-4/h7H,6H2,1-5H3
• InChI Key: VVCFDIHWTSHRKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(OC)OC)OC

Description

1,1,3-Trimethoxy-3-methylbutane is an organic compound with the molecular formula C8H18O3 and a molecular weight of 162.23 g/mol . It is a liquid at room temperature and is known for its applications in various chemical reactions and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,1,3-Trimethoxy-3-methylbutane can be synthesized through several methods. One common method involves the reaction of 3-methyl-1-butanol with methanol in the presence of an acid catalyst. The reaction typically occurs under reflux conditions, and the product is purified through distillation .

Industrial Production Methods

In industrial settings, the production of this compound often involves large-scale batch reactors where the reactants are mixed and heated under controlled conditions. The product is then separated and purified using techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

1,1,3-Trimethoxy-3-methylbutane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: It can be reduced to form alcohols.

Substitution: It can undergo nucleophilic substitution reactions where the methoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like halides (Cl-, Br-) or amines (NH2-) are commonly used.

Major Products Formed

Oxidation: Aldehydes or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1,1,3-Trimethoxy-3-methylbutane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various compounds.

Biology: It is studied for its potential biological activities and interactions with enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of 1,1,3-Trimethoxy-3-methylbutane involves its interaction with various molecular targets. It can act as a nucleophile or electrophile in chemical reactions, depending on the conditions. The methoxy groups can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

• 1,1,1-Trimethoxy-3-methylbutane
• 3-Methyl-1-butanol
• 3-Methylbutanal

Uniqueness

1,1,3-Trimethoxy-3-methylbutane is unique due to its specific arrangement of methoxy groups and its reactivity profile. Compared to similar compounds, it offers distinct advantages in certain synthetic applications and industrial processes .